Cas no 338791-75-6 (2-5,7-Bis(trifluoromethyl)1,8naphthyridin-2-yl-2-phenylacetonitrile)

• Product Name: 2-5,7-Bis(trifluoromethyl)1,8naphthyridin-2-yl-2-phenylacetonitrile
• CAS No: 338791-75-6
• MF: C₁₈H₉F₆N₃
• MW: 381.274584531784
• MDL: MFCD00231977
• CID: 852404
• Update Time: 2025-10-29

2-5,7-Bis(trifluoromethyl)1,8naphthyridin-2-yl-2-phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-2-acetonitrile, a-phenyl-5,7-bis(trifluoromethyl)-
• 2-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-phenylacetonitrile
• 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-phenylacetonitrile
• SMR000125431
• MLS000539973
• Bionet1_001616
• BDBM59512
• HMS572M18
• cid_3567991
• REGID_for_CID_3567991
• HMS2176C09
• 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-phenyl-ethanenitrile
• 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-phenyl-acetonitrile
• 2-5,7-Bis(trifluoromethyl)1,8naphthyridin-2-yl-2-phenylacetonitrile

• MDL： MFCD00231977
• Inchi： 1S/C18H9F6N3/c19-17(20,21)13-8-15(18(22,23)24)27-16-11(13)6-7-14(26-16)12(9-25)10-4-2-1-3-5-10/h1-8,12H
• InChI Key： SKRWCLXPEBYLAL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C2C=1C=CC(C(C#N)C1C=CC=CC=1)=N2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 560
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 2-5,7-Bis(trifluoromethyl)1,8naphthyridin-2-yl-2-phenylacetonitrile

Comprehensive Guide to 2-5,7-Bis(trifluoromethyl)1,8-naphthyridin-2-yl-2-phenylacetonitrile (CAS No. 338791-75-6)

2-5,7-Bis(trifluoromethyl)1,8-naphthyridin-2-yl-2-phenylacetonitrile (CAS No. 338791-75-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the naphthyridine family, known for its unique structural properties and versatile applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug discovery, agrochemical development, and advanced material synthesis.

The molecular structure of 2-5,7-Bis(trifluoromethyl)1,8-naphthyridin-2-yl-2-phenylacetonitrile features a naphthyridine core substituted with trifluoromethyl groups at the 5 and 7 positions, along with a phenylacetonitrile moiety at the 2-position. This combination of functional groups contributes to its distinctive chemical behavior, making it valuable for various synthetic applications. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, properties highly sought after in modern medicinal chemistry.

Recent studies highlight the growing importance of fluorinated naphthyridine derivatives in addressing contemporary challenges in healthcare and technology. With the rise of personalized medicine and targeted drug delivery systems, compounds like 2-5,7-Bis(trifluoromethyl)1,8-naphthyridin-2-yl-2-phenylacetonitrile are being explored for their potential as kinase inhibitors or allosteric modulators of biological targets. The pharmaceutical industry's focus on cancer therapeutics and neurodegenerative disease treatments has further increased demand for such specialized building blocks.

In material science applications, the electron-deficient nature of this compound makes it particularly interesting for developing organic electronic materials. Researchers are investigating its potential in OLED technology, organic photovoltaics, and molecular sensors. The trifluoromethyl groups contribute to improved charge transport properties while maintaining good solubility in organic solvents—a crucial factor for solution-processable electronic devices.

The synthesis of 2-5,7-Bis(trifluoromethyl)1,8-naphthyridin-2-yl-2-phenylacetonitrile typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing emphasis on sustainable practices in chemical manufacturing. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

From a commercial perspective, the market for fluorinated naphthyridine derivatives has shown steady growth, driven by increasing R&D investments in both pharmaceutical and material science sectors. Suppliers of 2-5,7-Bis(trifluoromethyl)1,8-naphthyridin-2-yl-2-phenylacetonitrile are focusing on scaling up production while maintaining stringent quality control standards to meet the demands of academic and industrial researchers. The compound's stability under various storage conditions makes it particularly attractive for long-term research projects.

Safety considerations for handling 2-5,7-Bis(trifluoromethyl)1,8-naphthyridin-2-yl-2-phenylacetonitrile follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when working with this material. Researchers are advised to consult the material safety data sheet (MSDS) for specific handling instructions and to work in well-ventilated areas or fume hoods when appropriate.

The future outlook for 2-5,7-Bis(trifluoromethyl)1,8-naphthyridin-2-yl-2-phenylacetonitrile appears promising, with potential applications emerging in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). As the scientific community continues to explore the boundaries of structure-activity relationships in drug design, this compound's unique structural features position it as a valuable tool for medicinal chemists. Additionally, its potential in supramolecular chemistry and molecular recognition systems is an area of active investigation.

For researchers seeking alternatives or similar compounds, the family of bis(trifluoromethyl)naphthyridine derivatives offers numerous structural variants with modified properties. The selection of appropriate building blocks depends on specific project requirements regarding solubility, reactivity, and biological activity. Many suppliers now offer custom synthesis services for specialized derivatives of 2-5,7-Bis(trifluoromethyl)1,8-naphthyridin-2-yl-2-phenylacetonitrile to meet unique research needs.

In conclusion, 2-5,7-Bis(trifluoromethyl)1,8-naphthyridin-2-yl-2-phenylacetonitrile (CAS No. 338791-75-6) represents an important class of fluorinated heterocyclic compounds with wide-ranging applications in cutting-edge research. Its unique combination of structural features continues to inspire innovation across multiple scientific disciplines, from medicinal chemistry to advanced materials development. As research progresses, this compound is likely to play an increasingly significant role in addressing some of the most pressing challenges in modern science and technology.